Gelsemiol-6'-trans-caffeoyl-1-glucoside
Overview
Description
Gelsemiol-6'-trans-caffeoyl-1-glucoside is a iridoid monoterpenoid isolated from the aerial parts of Verbena litoralis and shown to possess stimulating effects on nerve growth factor. It has a role as a metabolite and a nerve growth factor stimulator. It is an iridoid monoterpenoid, a monoterpene glycoside, a cinnamate ester, a gamma-lactone and a beta-D-glucoside. It derives from a trans-caffeic acid.
Scientific Research Applications
Nerve Growth Factor Potentiating Activity
Gelsemiol-6'-trans-caffeoyl-1-glucoside has been identified to enhance nerve growth factor (NGF)-mediated neurite outgrowth from PC12D cells, although its effectiveness is characterized as weak. This was observed in a study on compounds isolated from Verbena littoralis, including gelsemiol-6'-trans-caffeoyl-1-glucoside (Li, Ishibashi, Satake, Oshima, & Ohizumi, 2003).
Antioxidant Activity
Research on compounds isolated from Vitex altissima found that similar compounds to gelsemiol-6'-trans-caffeoyl-1-glucoside showed potent antioxidant activity. Though not directly about gelsemiol-6'-trans-caffeoyl-1-glucoside, this indicates potential antioxidant properties in structurally related compounds (Sridhar, Subbaraju, Venkateswarlu, & Venugopal, 2004).
Alpha-Glucosidase Inhibitory Activity
In a study on flavonol caffeoylglycosides from Spiraea cantoniensis, compounds similar to gelsemiol-6'-trans-caffeoyl-1-glucoside were found to inhibit rat intestinal maltase, suggesting potential applications in diabetes treatment. This indicates that gelsemiol-6'-trans-caffeoyl-1-glucoside might also have similar alpha-glucosidase inhibitory properties (Yoshida, Hishida, Iida, Hosokawa, & Kawabata, 2008).
properties
Product Name |
Gelsemiol-6'-trans-caffeoyl-1-glucoside |
|---|---|
Molecular Formula |
C25H32O12 |
Molecular Weight |
524.5 g/mol |
IUPAC Name |
[(2R,3S,4S,5R,6R)-6-[[(3R,3aS,4R,5S,6aS)-3-(hydroxymethyl)-5-methyl-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-4-yl]methoxy]-3,4,5-trihydroxyoxan-2-yl]methyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate |
InChI |
InChI=1S/C25H32O12/c1-11-6-17-20(13(8-26)24(33)36-17)14(11)9-35-25-23(32)22(31)21(30)18(37-25)10-34-19(29)5-3-12-2-4-15(27)16(28)7-12/h2-5,7,11,13-14,17-18,20-23,25-28,30-32H,6,8-10H2,1H3/b5-3+/t11-,13-,14+,17-,18+,20+,21+,22-,23+,25+/m0/s1 |
InChI Key |
RLIILNKNNUJZAL-HPBWOJKHSA-N |
Isomeric SMILES |
C[C@H]1C[C@H]2[C@@H]([C@@H]1CO[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)COC(=O)/C=C/C4=CC(=C(C=C4)O)O)O)O)O)[C@@H](C(=O)O2)CO |
Canonical SMILES |
CC1CC2C(C1COC3C(C(C(C(O3)COC(=O)C=CC4=CC(=C(C=C4)O)O)O)O)O)C(C(=O)O2)CO |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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